Cas no 342024-46-8 ({5-chloroimidazo1,2-apyridin-2-yl}methanol)

• Product Name: {5-chloroimidazo1,2-apyridin-2-yl}methanol
• CAS No: 342024-46-8
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 2857697
• PubChem ID: 23024970
• Update Time: 2025-10-22

{5-chloroimidazo1,2-apyridin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 5-chloroimidazo[1,2-a]pyridin-2-ylmethanol
• {5-chloroimidazo1,2-apyridin-2-yl}methanol
• {5-CHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL}METHANOL
• EN300-1721268
• 342024-46-8
• (5-chloroimidazo[1,2-a]pyridin-2-yl)methanol
• (5-Chloro-imidazo[1,2-a]pyridin-2-yl)-methanol
• SCHEMBL5384818
• 824-451-5
• SNA02446
• (5-chloroimidazo(1,2-a)pyridin-2-yl)methanol

• Inchi： 1S/C8H7ClN2O/c9-7-2-1-3-8-10-6(5-12)4-11(7)8/h1-4,12H,5H2
• InChI Key： HXNBPLVYJAUYEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC(CO)=CN21

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.5Ų

Additional information on {5-chloroimidazo1,2-apyridin-2-yl}methanol

Comprehensive Overview of {5-chloroimidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 342024-46-8)

{5-chloroimidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 342024-46-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their broad biological activities. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of {5-chloroimidazo[1,2-a]pyridin-2-yl}methanol in drug discovery, particularly in targeting infectious diseases and metabolic disorders.

The molecular structure of {5-chloroimidazo[1,2-a]pyridin-2-yl}methanol features a chloro-substituted imidazo[1,2-a]pyridine core, which enhances its reactivity and binding affinity to biological targets. This characteristic makes it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance and chronic inflammatory conditions. The compound's methanol functional group further allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties.

In the context of green chemistry and sustainable synthesis, {5-chloroimidazo[1,2-a]pyridin-2-yl}methanol has been investigated for its compatibility with eco-friendly catalytic systems. Researchers are optimizing its production using microwave-assisted synthesis and flow chemistry techniques, reducing waste and energy consumption. These advancements align with the growing emphasis on environmentally friendly manufacturing processes in the chemical industry.

From an analytical perspective, CAS No. 342024-46-8 is characterized by advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring its suitability for high-precision applications. The compound's stability under various pH conditions and thermal profiles has also been documented, making it a reliable candidate for formulation studies.

The rising interest in imidazo[1,2-a]pyridine derivatives has led to increased searches for "5-chloroimidazo[1,2-a]pyridin-2-yl methanol synthesis" and "biological activities of CAS 342024-46-8." These queries reflect the scientific community's focus on unlocking the compound's full potential. Additionally, its relevance to drug repurposing and combinatorial chemistry has sparked discussions in academic forums and patent literature.

In summary, {5-chloroimidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 342024-46-8) represents a promising scaffold in medicinal and industrial chemistry. Its multifaceted applications, coupled with ongoing innovations in synthesis and analysis, position it as a compound of enduring significance. Future research directions may explore its utility in personalized medicine and nanotechnology-based delivery systems, further expanding its impact across disciplines.